2-Chloro-n-pentylacetamide

• IUPAC Name: 2-chloro-N-pentylacetamide
• InChI: InChI=1S/C7H14ClNO/c1-2-3-4-5-9-7(10)6-8/h2-6H2,1H3,(H,9,10)
• InChI Key: IKXRITWWKPLPOD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC(=O)CCl
• Molecular Formula: C7H14ClNO
• DSSTOX Substance ID: DTXSID50278575
• Molecular Weight: 163.64 g/mol
• CAS RN: 32322-78-4

Description

2-Chloro-N-pentylacetamide is a chemical compound with the CAS Number: 32322-78-4. It has a molecular weight of 163.65.

Molecular Structure Analysis

The molecular structure of 2-Chloro-N-pentylacetamide is represented by the linear formula: C7H14ClNO. The InChI Code for this compound is 1S/C7H14ClNO/c1-2-3-4-5-9-7(10)6-8/h2-6H2,1H3,(H,9,10).

Physical And Chemical Properties Analysis

2-Chloro-N-pentylacetamide is a liquid at room temperature.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

2-Chloro-N-pentylacetamide is involved in the synthesis of various heterocyclic compounds. For example, its reaction with thiosemi carbazide, semicarbazide, and thiourea produces different compounds, which are further utilized to create Schiff bases and β-lactam derivatives. These derivatives are significant due to their varied applications, particularly in medicinal chemistry (Shaaban, 2017).

Radiosynthesis in Herbicides

It also plays a role in the radiosynthesis of chloroacetanilide herbicides. For instance, 2-Chloro-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide is used in the synthesis of acetochlor, a chloroacetanilide herbicide. This process is important for understanding the metabolism and mode of action of such compounds (Latli & Casida, 1995).

Characterization of Bacterial Degradation Pathways

2-Chloro-n-pentylacetamide is relevant in the study of bacterial degradation pathways of herbicides. Research involving soil bacteria like Acinetobacter strain BEM2 and Pseudomonas strain PEM1 has shown different pathways for the degradation of compounds like propachlor, a relative of 2-Chloro-n-pentylacetamide (Martín et al., 1999).

Molecular Conformations and Supramolecular Assembly

Studies on the molecular conformations and supramolecular assembly of halogenated N,2-diarylacetamides, which include compounds similar to 2-Chloro-n-pentylacetamide, reveal insights into their structural properties. This understanding is crucial for designing molecules with desired physical and chemical characteristics (Nayak et al., 2014).

Interaction with Other Chemicals

The interaction of 2-Chloro-n-pentylacetamide and similar compounds with other chemicals, such as in the formation of chloroacetonitrile and N,2-dichloroacetamide from chloroacetaldehyde and monochloramine, is a subject of study. Such reactions are significant in environmental chemistry, particularly in the context of water treatment and the formation of disinfection byproducts (Kimura et al., 2013).

Mechanism of Action

Target of Action

The primary target of 2-Chloro-n-pentylacetamide is the enzyme dihydrofolate reductase (DHFR) . This enzyme plays a crucial role in the synthesis of nucleotides and thus, DNA. By inhibiting DHFR, 2-Chloro-n-pentylacetamide can disrupt the normal functioning of cells, particularly those of fungi.

Mode of Action

2-Chloro-n-pentylacetamide interacts with its target, DHFR, by binding to it . This binding inhibits the enzyme’s activity, preventing it from catalyzing the conversion of dihydrofolate to tetrahydrofolate, a critical step in the synthesis of nucleotides. As a result, DNA synthesis is hindered, leading to cell death.

Biochemical Pathways

The inhibition of DHFR disrupts the folate pathway, which is essential for the synthesis of nucleotides and ultimately, DNA . This disruption affects the cell’s ability to replicate and function properly, leading to cell death.

Result of Action

The inhibition of DHFR by 2-Chloro-n-pentylacetamide leads to a decrease in DNA synthesis, which can result in cell death . This makes it effective against certain fungi, including strains of Aspergillus flavus and Candida species .

Safety and Hazards

The safety information for 2-Chloro-N-pentylacetamide indicates that it is an irritant. The hazard statements include H302, H314, and H335, which correspond to harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation, respectively.